Cas no 2172134-85-7 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylmorpholine-2-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylmorpholine-2-carboxylic acid
• CAS No: 2172134-85-7
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6323867
• PubChem ID: 165525421
• Update Time: 2025-10-29

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylmorpholine-2-carboxylic acid
• 2172134-85-7
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]morpholine-2-carboxylic acid
• EN300-1495657

• Inchi： 1S/C26H30N2O6/c1-16(2)22(13-24(29)28-11-12-33-23(14-28)25(30)31)27-26(32)34-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-23H,11-15H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： HXDPALPGOXGMNN-UHFFFAOYSA-N
• SMILES： O1CCN(C(CC(C(C)C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylmorpholine-2-carboxylic acid

Recent Advances in the Study of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylmorpholine-2-carboxylic acid (CAS: 2172134-85-7)

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylmorpholine-2-carboxylic acid (CAS: 2172134-85-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in the design of novel therapeutics, particularly in targeting protein-protein interactions and enzyme inhibition.

One of the key advancements in the research of this compound is its role in solid-phase peptide synthesis (SPPS). The 9-fluorenylmethoxycarbonyl (Fmoc) protecting group, a component of this molecule, is widely used in SPPS due to its stability under basic conditions and ease of removal under mild conditions. Researchers have optimized the synthesis protocols to enhance the yield and purity of this compound, thereby improving its utility in large-scale peptide production. Recent publications highlight its efficiency in generating complex peptide sequences with high fidelity.

In addition to its synthetic applications, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylmorpholine-2-carboxylic acid has been investigated for its potential pharmacological properties. Preliminary in vitro studies suggest that derivatives of this compound exhibit promising activity against specific enzymatic targets, such as proteases involved in inflammatory pathways. These findings open new avenues for the development of anti-inflammatory and anticancer agents.

Furthermore, the compound's stability and solubility profiles have been a subject of recent research. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize its physicochemical properties. These studies provide valuable insights into the compound's behavior under various conditions, which is crucial for its formulation and delivery in therapeutic applications.

Despite these advancements, challenges remain in the scalable production and functionalization of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylmorpholine-2-carboxylic acid. Researchers are actively exploring novel synthetic routes and catalytic systems to address these limitations. Collaborative efforts between academia and industry are expected to drive further innovations in this area.

In conclusion, the compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylmorpholine-2-carboxylic acid (CAS: 2172134-85-7) represents a versatile and valuable tool in chemical biology and drug discovery. Its applications in peptide synthesis and potential therapeutic uses underscore its importance in contemporary research. Continued investigation into its properties and derivatives will likely yield significant contributions to the field of medicinal chemistry.